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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of the rare-
earth element thulium (Tm) at low temperatures. It is intended for researchers and scientists in
the fields of materials science, condensed matter physics, and related disciplines. The
information contained herein is compiled from established experimental studies and offers a
detailed look into the complex magnetic behavior of this element.

Introduction to Thulium's Magnetic Behavior

Thulium, a member of the lanthanide series, exhibits a fascinating and complex series of
magnetic phase transitions as the temperature is lowered. At room temperature, thulium is
paramagnetic.[1][2] As it is cooled, it undergoes transitions to an antiferromagnetic phase and
then to a ferrimagnetic phase.[1][2][3] These transitions are a consequence of the ordering of
the magnetic moments arising from the 4f electrons of the thulium atoms.

Magnetic Phase Transitions and Structures

The magnetic behavior of thulium is characterized by three distinct phases at low
temperatures. The transitions between these phases occur at specific critical temperatures.

o Paramagnetic Phase: Above 56 K, thulium is in a paramagnetic state, where the magnetic
moments of the individual atoms are randomly oriented and do not exhibit long-range order.

[1][2]
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» Antiferromagnetic (AFM) Phase: Between 56 K and 32 K, thulium adopts an
antiferromagnetic structure.[1][2] In this phase, the magnetic moments align in an ordered
pattern, but with adjacent moments pointing in opposite directions, resulting in no net
external magnetic moment. Specifically, the magnetic structure is a c-axis modulated
antiferromagnet with a sinusoidal arrangement of the magnetic moments.[2]

o Ferrimagnetic (FiM) Phase: Below 32 K, thulium transitions into a ferrimagnetic state.[1][2]
This structure is characterized by an unequal alignment of magnetic moments, leading to a
net spontaneous magnetization. The ferrimagnetic structure of thulium is a complex, seven-
layered periodic arrangement. Within a cycle of seven atomic layers along the c-axis, four
layers have magnetic moments oriented in one direction, while the remaining three layers
have moments oriented in the opposite direction.[4] This results in a net magnetic moment.

The sequence of these magnetic phase transitions can be visualized as follows:

Paramagnetic Phase
(T > 56 K)

T =56 K (Néel Temperature)

Antiferromagnetic Phase
(32 K< T<56K)
Sinusoidally Modulated

T = 32 K (Curie Temperature)

Ferrimagnetic Phase
(T <32K)
4-up, 3-down structure

Click to download full resolution via product page

Figure 1: Magnetic phase transitions of thulium with decreasing temperature.

Quantitative Magnetic and Structural Data
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The following tables summarize the key quantitative data related to the magnetic and structural

properties of thulium at low temperatures.

Property Value Reference(s)
Néel Temperature (T_N) 56 K [1][2]
Curie Temperature (T_C) 32K [1][2]

Crystal Structure

Hexagonal Close-Packed (hcp)

[1]

Lattice Parameters (a, ¢) at 20
°C

a=353.77 pm, c = 555.39 pm

[1]

Magnetic Moment

(Ferrimagnetic)

Net moment of approximately

1 p_B per atom

[5]

Ordered Moment

(Ferrimagnetic)

Approximately 7 p_B per atom

[5]

Table 1: Key Magnetic and Structural Properties of Thulium.

Temperature Range

Magnetic Phase

Magnetic Structure Details

Randomly oriented magnetic

T>56K Paramagnetic

moments.

Sinusoidally modulated
32K<T<56K Antiferromagnetic magnetic structure along the c-

axis.[2]

Antiphase domain structure

_ _ with a sequence of 4 layers

T<32K Ferrimagnetic

with moments up and 3 layers
down.[4]

Table 2: Details of the Magnetic Phases of Thulium.

Experimental Protocols
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The characterization of the low-temperature magnetic properties of thulium relies on several
key experimental techniques. The following sections provide detailed methodologies for these
experiments.

Neutron Diffraction

Neutron diffraction is a powerful technique for determining the magnetic structure of materials.

Objective: To determine the arrangement of magnetic moments in the different magnetic
phases of thulium.

Methodology:

o Sample Preparation: A high-purity single crystal of thulium is required. The crystal should be
oriented with a principal crystallographic axis (e.g., the c-axis) aligned with the
diffractometer’s axis of rotation.

 Instrumentation: A triple-axis or a time-of-flight neutron diffractometer equipped with a
cryostat capable of reaching temperatures below 32 K is used.

o Experimental Procedure:

[e]

The thulium single crystal is mounted in the cryostat.

o A neutron diffraction pattern is collected in the paramagnetic phase (e.g., at 70 K) to
determine the nuclear structure and establish a baseline.

o The sample is then cooled to the antiferromagnetic phase (e.g., 40 K), and another
diffraction pattern is recorded. The appearance of new magnetic satellite peaks will be
observed.

o The sample is further cooled to the ferrimagnetic phase (e.g., 4.2 K), and a final diffraction
pattern is collected. Changes in the intensity and position of the magnetic peaks will
indicate the transition to the ferrimagnetic structure.

o Data Analysis:

o The collected diffraction data is analyzed using the Rietveld refinement method.[1][2][6]
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o Software such as FullProf or GSAS can be used for the refinement.

o The analysis of the magnetic peak positions and intensities allows for the determination of
the magnetic propagation vector and the arrangement of the magnetic moments in each
phase.

Specific Heat Measurement

Specific heat measurements are crucial for identifying phase transitions.

Objective: To measure the heat capacity of thulium as a function of temperature to identify the
magnetic transition temperatures.

Methodology:
o Sample Preparation: A small, well-characterized sample of high-purity thulium is used.

e Instrumentation: A relaxation calorimeter, suitable for low-temperature measurements, is
employed.[3][7][8][9] This typically involves a sample stage with a heater and a thermometer,
weakly thermally linked to a heat sink.

o Experimental Procedure:

[¢]

The thulium sample is mounted on the sample stage of the calorimeter.
o The system is cooled to the lowest desired temperature (e.g., 2 K).

o A known amount of heat is applied to the sample through the heater, causing its
temperature to rise.

o The heat source is then turned off, and the sample cools back down to the temperature of
the heat sink.

o The temperature relaxation as a function of time is recorded.

o This process is repeated at various temperatures to map out the specific heat over the
desired range.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1217890?utm_src=pdf-body
https://www.benchchem.com/product/b1217890?utm_src=pdf-body
https://www.ias.ac.in/article/fulltext/pram/039/04/0391-0404
https://research.amanote.com/publication/p67mAnQBKQvf0BhiPe5H/relaxation-calorimetry-technique-for-measuring-low-temperature-specific-heat
https://www.physics.rutgers.edu/~eandrei/RSI-04.pdf
https://pubs.aip.org/aip/rsi/article/75/1/104/449775/Relaxation-calorimetry-technique-for-measuring-low
https://www.benchchem.com/product/b1217890?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory
- Check Availability & Pricing

o Data Analysis:

o The cooling curve (temperature vs. time) is fitted to an exponential decay function to
determine the thermal relaxation time constant.

o The heat capacity of the sample is calculated from the relaxation time constant, the
thermal conductance of the link to the heat sink, and the heat capacity of the addenda

(sample holder, thermometer, etc.).

o The specific heat is then plotted as a function of temperature. The magnetic phase
transitions will appear as anomalies (peaks) in the specific heat curve at the transition

temperatures.

Magnetic Susceptibility Measurement

Magnetic susceptibility measurements provide information about the magnetic response of a

material to an applied magnetic field.

Objective: To measure the magnetic susceptibility of thulium as a function of temperature to

characterize its different magnetic phases.
Methodology:
o Sample Preparation: A small, accurately weighed sample of high-purity thulium is used.

e Instrumentation: A Superconducting Quantum Interference Device (SQUID) magnetometer is
the instrument of choice for sensitive magnetic susceptibility measurements at low
temperatures.[10][11][12]

o Experimental Procedure:
o The thulium sample is placed in a sample holder (e.g., a gelatin capsule or a straw).
o The sample is mounted in the SQUID magnetometer.

o The magnetic moment of the sample is measured as a function of temperature in a small
applied magnetic field (typically on the order of 100 Oe).
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o Measurements are taken while slowly warming the sample from the lowest temperature
(e.g., 2 K) to above the highest transition temperature (e.g., 70 K).

o Data Analysis:

o The magnetic susceptibility (x) is calculated by dividing the measured magnetic moment

by the applied magnetic field and the sample mass.
o The inverse magnetic susceptibility (1/X) is plotted against temperature.

o In the paramagnetic region, the data should follow the Curie-Weiss law. The Néel and
Curie temperatures can be identified by the sharp changes in the susceptibility curve.

Experimental Workflow

The following diagram illustrates a general workflow for the characterization of the low-

temperature magnetic properties of thulium.

Sample Preparation

High-Purity Thulium Sample
(Single Crystal or Polycrystal)
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Y

Neutron Diffraction Specific Heat Measurement Magnetic Susceptibility
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Figure 2: Generalized experimental workflow for characterizing thulium's magnetic properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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